Cas no 863399-37-5 (2-(chloromethyl)-4-methyl-1H-imidazole)

• Product Name: 2-(chloromethyl)-4-methyl-1H-imidazole
• CAS No: 863399-37-5
• MF: C₅H₇ClN₂
• MW: 130.575479745865
• CID: 718483
• PubChem ID: 23151492
• Update Time: 2025-11-01

2-(chloromethyl)-4-methyl-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole, 2-(chloromethyl)-5-methyl-
• 2-(chloromethyl)-4-methyl-1H-imidazole
• 863399-37-5
• SCHEMBL3712482
• 2-chloromethyl-4-methyl-1H-imidazole
• NCNGAOMBJPQIRJ-UHFFFAOYSA-N
• EN300-188624
• AKOS006352865

• Inchi： 1S/C5H7ClN2/c1-4-3-7-5(2-6)8-4/h3H,2H2,1H3,(H,7,8)
• InChI Key： NCNGAOMBJPQIRJ-UHFFFAOYSA-N
• SMILES： ClCC1=NC=C(C)N1

Computed Properties

• Exact Mass: 130.03
• Monoisotopic Mass: 130.03
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 76.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.7A^2
• XLogP3: 0.9

Additional information on 2-(chloromethyl)-4-methyl-1H-imidazole

Professional Introduction to 2-(chloromethyl)-4-methyl-1H-imidazole (CAS No. 863399-37-5)

2-(chloromethyl)-4-methyl-1H-imidazole, identified by its Chemical Abstracts Service (CAS) number 863399-37-5, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the imidazole class, a family of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and applications in drug development. The structural features of 2-(chloromethyl)-4-methyl-1H-imidazole, particularly the presence of a chloromethyl group at the 2-position and a methyl group at the 4-position, contribute to its unique reactivity and potential utility in synthetic chemistry and biological assays.

The imidazole ring is a privileged scaffold in medicinal chemistry due to its ability to mimic the binding pockets of various biological targets, including enzymes and receptors. The incorporation of functional groups such as the chloromethyl moiety enhances the compound's versatility, allowing for further derivatization and exploration of its pharmacological properties. In recent years, there has been growing interest in imidazole derivatives as scaffolds for the development of novel therapeutic agents, particularly in the treatment of infectious diseases, cancer, and inflammatory disorders.

Recent studies have highlighted the potential of 2-(chloromethyl)-4-methyl-1H-imidazole as a key intermediate in the synthesis of bioactive molecules. Its reactivity with nucleophiles makes it an attractive building block for constructing more complex structures with tailored biological activities. For instance, researchers have explored its use in generating Schiff bases and other nitrogen-containing heterocycles, which have shown promise as antimicrobial and anti-inflammatory agents. The methyl group at the 4-position further modulates the electronic properties of the imidazole ring, influencing its interaction with biological targets and enhancing its pharmacokinetic profile.

In addition to its synthetic utility, 2-(chloromethyl)-4-methyl-1H-imidazole has been investigated for its role in modulating enzyme activity. Specifically, it has been shown to interact with metalloproteinases and other enzymes involved in cellular signaling pathways. These interactions are critical for understanding disease mechanisms and developing targeted therapies. For example, modifications of the chloromethyl group have been explored to improve binding affinity and selectivity, which are essential for drug efficacy and minimizing side effects.

The pharmaceutical industry has leveraged 2-(chloromethyl)-4-methyl-1H-imidazole as a precursor in the development of novel drug candidates. Its structural framework has been utilized to design molecules that exhibit inhibitory activity against pathogens such as bacteria and fungi. Furthermore, its derivatives have been tested in preclinical models for their potential as antiviral agents, demonstrating promising results against certain viral strains. The ability to functionalize the imidazole core allows for fine-tuning of pharmacological properties, making it a valuable tool in drug discovery efforts.

Advances in computational chemistry have further enhanced the understanding of 2-(chloromethyl)-4-methyl-1H-imidazole's behavior both in vitro and in silico. Molecular modeling studies have provided insights into how this compound interacts with biological targets at an atomic level, aiding in the rational design of more effective derivatives. These computational approaches complement experimental work by predicting binding affinities and identifying key interaction sites, thereby expediting the drug development process.

The synthesis of 2-(chloromethyl)-4-methyl-1H-imidazole involves multi-step organic reactions that highlight its importance as a synthetic intermediate. Modern synthetic methodologies have improved yield and purity, making it more accessible for research applications. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce additional functional groups with high efficiency. These advancements have enabled chemists to explore new derivatives with enhanced biological activities.

Industrial applications of 2-(chloromethyl)-4-methyl-1H-imidazole extend beyond pharmaceuticals into agrochemicals and specialty chemicals. Its derivatives have been incorporated into formulations designed to protect crops from pests and diseases while maintaining environmental safety. The versatility of this compound underscores its significance across multiple sectors of chemical research and application.

Future research directions for 2-(chloromethyl)-4-methyl-1H-imidazole include exploring its role in nanotechnology and material science. The compound's ability to form coordination complexes with metal ions has opened avenues for developing novel materials with unique properties. These materials could find applications in catalysis, sensors, and even biodegradable polymers.

In conclusion,2-(chloromethyl)-4-methyl-1H-imidazole (CAS No. 863399-37-5) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its unique structural features make it a valuable tool for synthetic chemists and medicinal researchers alike. As our understanding of its properties continues to evolve through interdisciplinary research,this molecule is poised to play an increasingly important role in addressing global challenges related to health care and sustainable technologies.